1,3,5[10]-ESTRATRIENE-3,16ALPHA,17BETA-TRIOL 16-GLUCURONIDE SODIUM SALT
1,3,5[10]-ESTRATRIENE-3,16ALPHA,17BETA-TRIOL 16-GLUCURONIDE SODIUM SALT
Brand Name:
Vulcanchem
CAS No.:
1852-44-4
VCID:
VC0157742
InChI:
InChI=1S/C24H32O9.Na/c1-24-7-6-13-12-5-3-11(25)8-10(12)2-4-14(13)15(24)9-16(21(24)29)32-23-19(28)17(26)18(27)20(33-23)22(30)31;/h3,5,8,13-21,23,25-29H,2,4,6-7,9H2,1H3,(H,30,31);
SMILES:
CC12CCC3C(C1CC(C2O)OC4C(C(C(C(O4)C(=O)O)O)O)O)CCC5=C3C=CC(=C5)O.[Na]
Molecular Formula:
C24H31NaO9
Molecular Weight:
487.5 g/mol
1,3,5[10]-ESTRATRIENE-3,16ALPHA,17BETA-TRIOL 16-GLUCURONIDE SODIUM SALT
CAS No.: 1852-44-4
Main Products
VCID: VC0157742
Molecular Formula: C24H31NaO9
Molecular Weight: 487.5 g/mol
CAS No. | 1852-44-4 |
---|---|
Product Name | 1,3,5[10]-ESTRATRIENE-3,16ALPHA,17BETA-TRIOL 16-GLUCURONIDE SODIUM SALT |
Molecular Formula | C24H31NaO9 |
Molecular Weight | 487.5 g/mol |
Standard InChI | InChI=1S/C24H32O9.Na/c1-24-7-6-13-12-5-3-11(25)8-10(12)2-4-14(13)15(24)9-16(21(24)29)32-23-19(28)17(26)18(27)20(33-23)22(30)31;/h3,5,8,13-21,23,25-29H,2,4,6-7,9H2,1H3,(H,30,31); |
Standard InChIKey | OSYPVDZAIVGZEQ-UHFFFAOYSA-N |
SMILES | CC12CCC3C(C1CC(C2O)OC4C(C(C(C(O4)C(=O)O)O)O)O)CCC5=C3C=CC(=C5)O.[Na] |
Canonical SMILES | CC12CCC3C(C1CC(C2O)OC4C(C(C(C(O4)C(=O)O)O)O)O)CCC5=C3C=CC(=C5)O.[Na] |
PubChem Compound | 16219323 |
Last Modified | Nov 11 2021 |
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